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Compound of Interest

Compound Name: 3-Hydroxy-6-methyl-2-nitropyridine

Cat. No.: B146962

This guide provides essential safety and logistical information for the proper disposal of 3-
Hydroxy-6-methyl-2-nitropyridine, tailored for researchers, scientists, and drug development
professionals. The following procedures are designed to ensure safe handling and compliance
with standard laboratory safety protocols.

Immediate Safety and Handling Precautions

Before handling 3-Hydroxy-6-methyl-2-nitropyridine, it is crucial to be aware of its hazards.
This compound is known to cause skin and serious eye irritation, and may also cause
respiratory irritation.[1][2] Some safety data sheets also classify it as toxic if swallowed and
fatal in contact with skin. Therefore, strict adherence to safety protocols is mandatory.

Personal Protective Equipment (PPE): Always wear the following PPE when handling this
chemical:

Hand Protection: Wear appropriate protective gloves.[3]

o Eye Protection: Use goggles or a face shield that complies with European Standard EN166
or OSHA regulations in 29 CFR 1910.133.[2][3]

o Skin and Body Protection: Wear protective clothing to prevent skin exposure.[3]

o Respiratory Protection: In case of dust generation, use a NIOSH/MSHA or European
Standard EN 136 approved respirator.[2]
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Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.[3]
[4] Ensure that eyewash stations and safety showers are readily accessible.[3]

Chemical and Hazard Data Summary

The following table summarizes key quantitative and hazard information for 3-Hydroxy-6-
methyl-2-nitropyridine.

Property Data

CAS Number 15128-90-2[1]

Molecular Formula CeHeN203[1]

Molecular Weight 154.12 g/mol [1]

Appearance Yellow fine crystalline powder[5]
Melting Point 106-107 °C[1][5]

H315: Causes skin irritation[1]H319: Causes
GHS Hazard Statements serious eye irritation[1]H335: May cause

respiratory irritation[1]

Storage Class 11: Combustible Solids[1]

Step-by-Step Disposal and Decontamination
Protocols

Waste containing 3-Hydroxy-6-methyl-2-nitropyridine is classified as hazardous and must be
disposed of accordingly.[2] Do not empty into drains or release into the environment.[2][3]

1. Waste Collection:

e Place excess or unwanted 3-Hydroxy-6-methyl-2-nitropyridine solid into a designated,
clearly labeled, and sealable container for chemical waste.

» For solutions, use a compatible, labeled container for hazardous liquid waste.

¢ Avoid mixing with incompatible materials such as strong oxidizing agents or strong bases.[3]
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2. Accidental Spill Clean-up: In the event of a spill, follow these procedures immediately:

o Evacuate and Ventilate: Alert personnel in the area and ensure the space is well-ventilated.

[4]
e Don PPE: Wear the full personal protective equipment as described above.
o Containment: For dry spills, prevent the generation of dust.[4][6]

o Clean-up: Use dry clean-up procedures. Carefully sweep or shovel the spilled solid material.
[3][4] Avoid using air hoses for cleaning.[6] Place the collected material into a suitable,
sealed, and labeled container for disposal.[3][4][6]

o Decontamination: After removing the spilled material, wash the area with soap and plenty of
water.[3] Prevent runoff from entering drains.[4]

3. Final Disposal:

o Store the sealed waste container in a cool, dry, and well-ventilated area, away from
incompatible materials.[2][4]

e The disposal of this chemical waste must be handled by a licensed and approved waste
disposal plant or hazardous waste collection service.[3][4][6]

o Follow all local, state, and federal regulations for hazardous waste disposal.[2] Waste codes
should be assigned by the user based on the specific application for which the product was
used.[2]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 3-
Hydroxy-6-methyl-2-nitropyridine.
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Disposal Workflow for 3-Hydroxy-6-methyl-2-nitropyridine

Identify Waste for Disposal

l

Spill or Routine Waste?

1. Don Full PPE
(Gloves, Goggles, Lab Coat)

Place in Designated
Hazardous Waste Container

2. Contain Spill
(Avoid Dust Generation)

3. Use Dry Clean-up Method
(Sweep/Shovel)

4. Place in Labeled,
Sealed Waste Container

Store Container in a Cool,
Dry, Well-Ventilated Area

Arrange Pickup by Licensed
Hazardous Waste Service

Final Disposal at an
Approved Facility

Click to download full resolution via product page

Caption: Disposal workflow for 3-Hydroxy-6-methyl-2-nitropyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.

Contact
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